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Available Information on Torbafylline

Although cost-effectiveness data is unavailable, here is a summary of the pharmacological and experimental

data I found for Torbafylline, which is relevant for researchers.

Property Description

Drug Status Experimental [1]

Molecular Class Small molecule, N-methylated xanthine derivative [1]

Molecular Weight 338.2-338.4 Da [1] [2]

Mechanism of
Action

Phosphodiesterase (PDE) inhibitor, specifically targeting PDE4 isoforms

(PDE4A, PDE4B, PDE4D) [1] [2]

Key Experimental
Findings

Attenuates burn-induced and cancer/sepsis-related protein hydrolysis in rat

skeletal muscle. In vivo studies in rats showed improved performance and
blood flow in muscles with limited blood supply [2]
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Property Description

Experimental
Dosage (Rat
Studies)

25 mg/kg (oral) [2]

Experimental Protocol from Cited Research

The available data on Torbafylline's efficacy comes from pre-clinical in vivo studies. The methodology

below is based on the experiments described in the search results [2].

Objective

To investigate the effects of Torbafylline on fatigue and running performance in rats with chronically

decreased blood supply to muscles.

Materials and Methods

Animals: Laboratory rats.

Procedure: Decrease blood supply to specific muscles through ligation.
Intervention: Administer Torbafylline orally at a dose of 25 mg/kg per day.

Duration: The treatment period in the referenced study lasted for three weeks.
Assessment: Measure running time to fatigue and blood flow in the affected muscles compared to a

control group.

Proposed Framework for Future Cost-Effectiveness
Analysis

For when Torbafylline advances to clinical stages, you can plan a cost-effectiveness analysis using this

standard framework based on established methodological guides [3] [4]. The diagram below outlines the core

workflow.
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How to Proceed with Comparative Analysis

Since direct comparisons are not available, I suggest these approaches to build a foundational analysis:

Focus on Mechanistic and Pre-clinical Data: At this stage, a meaningful comparison can be based
on mechanism of action, chemical class, and pre-clinical efficacy. For example, you could

compare Torbafylline with other well-known PDE inhibitors or xanthine derivatives (like theophylline)
for which more data exists [5] [1] [2].

Consult Clinical Trial Registries: Monitor databases like ClinicalTrials.gov for any ongoing clinical
trials on Torbafylline. Positive results from these trials are a prerequisite for future economic

evaluations.
Engage with Cost-Effectiveness Models: Once clinical data is available, you can adapt existing

cost-effectiveness models for similar disease areas. The search results contain examples of such
models for other drugs, which use techniques like Markov models to project long-term costs and

health outcomes [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b572447#torbafylline-

comparative-cost-effectiveness-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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